Cas no 2330683-61-7 (2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide)

2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide structure
2330683-61-7 structure
Product Name:2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide
CAS No:2330683-61-7
MF:C16H16N2O4S2
MW:364.439241409302
CID:6535765
PubChem ID:121170047
Update Time:2025-08-04

2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide
    • AKOS032719588
    • 2330683-61-7
    • 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)acetamide
    • 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)acetamide
    • F6506-2209
    • 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
    • Inchi: 1S/C16H16N2O4S2/c19-13(8-18-14(20)3-4-15(18)21)17-10-16(22,11-5-7-23-9-11)12-2-1-6-24-12/h1-2,5-7,9,22H,3-4,8,10H2,(H,17,19)
    • InChI Key: GPWOTWAJOTZGGP-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C1=CSC=C1)(CNC(CN1C(CCC1=O)=O)=O)O

Computed Properties

  • Exact Mass: 364.05514934g/mol
  • Monoisotopic Mass: 364.05514934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 143Ų

2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6506-2209-2μmol
2-(2,5-dioxopyrrolidin-1-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
2330683-61-7
2μmol
$57.0 2023-09-08
Life Chemicals
F6506-2209-5μmol
2-(2,5-dioxopyrrolidin-1-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
2330683-61-7
5μmol
$63.0 2023-09-08
Life Chemicals
F6506-2209-10μmol
2-(2,5-dioxopyrrolidin-1-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
2330683-61-7
10μmol
$69.0 2023-09-08
Life Chemicals
F6506-2209-20μmol
2-(2,5-dioxopyrrolidin-1-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
2330683-61-7
20μmol
$79.0 2023-09-08
Life Chemicals
F6506-2209-1mg
2-(2,5-dioxopyrrolidin-1-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
2330683-61-7
1mg
$54.0 2023-09-08
Life Chemicals
F6506-2209-2mg
2-(2,5-dioxopyrrolidin-1-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
2330683-61-7
2mg
$59.0 2023-09-08
Life Chemicals
F6506-2209-3mg
2-(2,5-dioxopyrrolidin-1-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
2330683-61-7
3mg
$63.0 2023-09-08
Life Chemicals
F6506-2209-4mg
2-(2,5-dioxopyrrolidin-1-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
2330683-61-7
4mg
$66.0 2023-09-08
Life Chemicals
F6506-2209-5mg
2-(2,5-dioxopyrrolidin-1-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
2330683-61-7
5mg
$69.0 2023-09-08
Life Chemicals
F6506-2209-10mg
2-(2,5-dioxopyrrolidin-1-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
2330683-61-7
10mg
$79.0 2023-09-08

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide

Introduction to 2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 2330683-61-7, formally known as 2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its dual incorporation of dioxopyrrolidine and thiophene moieties, has garnered significant attention in the field of chemical biology due to its potential pharmacological properties. The presence of multiple aromatic rings and functional groups suggests a high degree of versatility, making it a promising candidate for further exploration in drug discovery and molecular medicine.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery of small molecules that can modulate biological pathways with high specificity. The CAS no. 2330683-61-7 compound, with its unique structural features, has emerged as a subject of interest for researchers investigating its interactions with biological targets. Specifically, the dioxopyrrolidine core is known for its stability and ability to engage with various enzymes and receptors, while the thiophene substituents contribute to hydrophobic interactions, enhancing membrane permeability and bioavailability. This combination makes the compound an attractive scaffold for designing next-generation pharmaceuticals.

One of the most compelling aspects of this molecule is its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders, cancer, and neurodegenerative conditions. The CAS no. 2330683-61-7 compound has been shown in preliminary studies to interact with key inflammatory mediators, such as cytokines and chemokines, suggesting its utility as an anti-inflammatory agent. Furthermore, its ability to cross the blood-brain barrier due to the hydrophobic nature of the thiophene groups opens up possibilities for treating neurological disorders that are currently challenging to address with existing therapies.

The synthesis of this complex molecule presents a significant challenge due to its multi-step process involving multiple functional group transformations. However, advancements in synthetic methodologies have made it increasingly feasible to produce high-purity samples for biological evaluation. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the aryl-thiol linkages within the molecule. Additionally, protecting group strategies have been employed to ensure regioselective functionalization, which is crucial for maintaining the integrity of the delicate dioxopyrrolidine core.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the binding modes of this compound with potential target proteins. These studies have highlighted key interactions between the dioxopyrrolidine ring and polar residues in the active site of enzymes, as well as stacking interactions between the thiophene rings and aromatic pockets. Such detailed understanding not only aids in rational drug design but also facilitates optimization efforts aimed at improving potency and selectivity.

The pharmacokinetic profile of CAS no. 2330683-61-7 is another area of active investigation. Preliminary data indicate that this compound exhibits favorable solubility parameters, which are essential for achieving optimal absorption and distribution within the body. Moreover, its metabolic stability suggests that it may have a prolonged half-life, allowing for less frequent dosing regimens in therapeutic applications. These attributes are critical for developing drugs that can be administered orally or via other non-invasive routes.

In conclusion,2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide (CAS no. 2330683-61-7) represents a promising lead compound in chemical biology research. Its unique structural features offer multiple avenues for therapeutic intervention across various disease states. As research continues to uncover new biological functions and synthetic strategies for this molecule,CAS no. 2330683-61-7 is poised to play a significant role in shaping future advancements in medicinal chemistry and drug development.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.